Cas no 321329-77-5 (1-(3,5-Dinitro-phenyl)-1H-pyrrole)
321329-77-5 structure
Product Name:1-(3,5-Dinitro-phenyl)-1H-pyrrole
CAS No:321329-77-5
MF:C10H7N3O4
MW:233.180281877518
CID:3151068
PubChem ID:17382141
Update Time:2025-04-21
1-(3,5-Dinitro-phenyl)-1H-pyrrole Chemical and Physical Properties
Names and Identifiers
-
- 1-(3,5-Dinitro-phenyl)-1H-pyrrole
- 1H-Pyrrole, 1-(3,5-dinitrophenyl)-
- NXFBNYABTSUFNB-UHFFFAOYSA-N
- SCHEMBL6140974
- 1-(3,5-dinitrophenyl)pyrrole
- 321329-77-5
- STK341368
- N-(3,5-dinitrophenyl)azole
- DB-215515
- AKOS003341955
- 1-(3,5-dinitrophenyl)-1H-pyrrole
-
- Inchi: 1S/C10H7N3O4/c14-12(15)9-5-8(11-3-1-2-4-11)6-10(7-9)13(16)17/h1-7H
- InChI Key: NXFBNYABTSUFNB-UHFFFAOYSA-N
- SMILES: N1(C2=CC([N+]([O-])=O)=CC([N+]([O-])=O)=C2)C=CC=C1
Computed Properties
- Exact Mass: 233.04365571Da
- Monoisotopic Mass: 233.04365571Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 1
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 96.6Ų
1-(3,5-Dinitro-phenyl)-1H-pyrrole Related Literature
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Bo Wei,Zhenyu Liu,Chen Xie,Shu Yang,Wentao Tang,Aiwei Gu,Wing-Tak Wong,Ka-Leung Wong J. Mater. Chem. C, 2015,3, 12322-12327
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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